Cas no 61464-17-3 (2H-Thiopyran, 3,6-dihydro-2,2-dimethyl-4-[2-(phenylthio)ethenyl]-)

• Product name: 2H-Thiopyran, 3,6-dihydro-2,2-dimethyl-4-[2-(phenylthio)ethenyl]-
• CAS No: 61464-17-3
• MF: C₁₅H₁₈S₂
• MW: 262.43342
• CID: 478413
• PubChem ID: 71395625

2H-Thiopyran, 3,6-dihydro-2,2-dimethyl-4-[2-(phenylthio)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran, 3,6-dihydro-2,2-dimethyl-4-[2-(phenylthio)ethenyl]-
• 6,6-dimethyl-4-(2-phenylsulfanylethenyl)-2,5-dihydrothiopyran
• 2,2-Dimethyl-4-[2-(phenylsulfanyl)ethenyl]-3,6-dihydro-2H-thiopyran
• 61464-17-3
• DTXSID00817231

• Inchi： InChI=1S/C15H18S2/c1-15(2)12-13(9-11-17-15)8-10-16-14-6-4-3-5-7-14/h3-10H,11-12H2,1-2H3
• InChI Key： JWWZSGSJHHKKMS-UHFFFAOYSA-N
• SMILES： CC1(CC(=CCS1)C=CSC2=CC=CC=C2)C

Computed Properties

• Exact Mass: 262.08514
• Monoisotopic Mass: 262.08499292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0